Cas no 1207046-23-8 (2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1207046-23-8
• MF: C₂₂H₁₅N₅O₃
• MW: 397.386204004288
• CID: 5392885
• Update Time: 2025-06-13

2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
• 2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C22H15N5O3/c1-29-16-6-4-5-15(13-16)27-22(28)18-8-3-2-7-17(18)19(25-27)21-24-20(26-30-21)14-9-11-23-12-10-14/h2-13H,1H3
• InChI Key： BWOSFXSIGWOPFQ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3C=CN=CC=3)N=2)=NN1C1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Introduction to 2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one and Its Significance in Modern Chemical Biology

2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, with the CAS number 1207046-23-8, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound’s unique chemical composition, featuring a combination of aromatic rings, heterocyclic structures, and functional groups, positions it as a promising candidate for further exploration in various biological pathways.

The structural motif of 2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one incorporates several key features that contribute to its biological relevance. The presence of a 3-methoxyphenyl group suggests potential interactions with enzymes and receptors that are modulated by methoxy-substituted aromatic compounds. Additionally, the pyridin-4-yl moiety is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of small molecules to biological targets. The 1,2,4-oxadiazole ring is another significant component, as it has been widely studied for its pharmacological properties and role in inhibiting various enzymatic activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of multitargeted ligands capable of modulating multiple biological pathways simultaneously. The compound 1207046-23-8 fits well within this paradigm due to its structural complexity and the potential for diverse interactions. Studies have begun to explore its interactions with proteins involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The dihydrophthalazinone core is particularly noteworthy, as it has been implicated in the development of compounds with anticonvulsant and anti-inflammatory properties.

In vitro studies have demonstrated that derivatives of 2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one exhibit promising activity against several disease-related targets. For instance, preliminary research indicates that this compound may inhibit kinases involved in tumor growth by interfering with their catalytic activity. Furthermore, its ability to modulate receptor activity has been observed in models of neurodegenerative disorders such as Alzheimer’s disease. The 3-methoxyphenyl group plays a critical role in these interactions by enhancing binding affinity through electrostatic and hydrophobic interactions.

The pyridin-4-yl substituent further contributes to the compound’s pharmacological profile by facilitating optimal positioning within the binding pocket of target proteins. This moiety is particularly effective in forming hydrogen bonds with polar residues in the active site of enzymes and receptors. Such interactions are essential for achieving high selectivity and efficacy. Additionally, the 1,2,4-oxadiazole ring contributes to the compound’s solubility and bioavailability, which are critical factors for its potential therapeutic applications.

One of the most intriguing aspects of 1207046-23-8 is its potential for structure-based drug design. Computational modeling studies have been employed to understand how this compound interacts with biological targets at the molecular level. These studies have provided valuable insights into the binding modes of the compound and have guided modifications aimed at enhancing its potency and selectivity. For example, virtual screening techniques have identified analogs of this compound that exhibit improved binding affinities while maintaining favorable pharmacokinetic properties.

The synthesis of 2-(3-methoxyphenyl)-4-[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective reactions to construct the complex scaffold efficiently. Advances in synthetic methodologies have enabled chemists to optimize reaction conditions for higher yields and purity levels. This has not only facilitated laboratory-scale production but also paved the way for large-scale synthesis if commercial applications materialize.

The future prospects for CAS no 1207046-23-8 are vast and exciting. Ongoing research aims to explore its potential in treating a range of diseases by targeting multiple pathways simultaneously. Collaborative efforts between chemists and biologists are essential to translate these findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address complex diseases.

In conclusion,2-(3-methoxyphenyl)-4-[3-(pyridin--{[}--{]--{]--{]--{]}}--{]--{]}---{]}}---{]}---{]}---{]}---{]}---{]}} with CAS number 12070--{-}--{-}--{-}--{-}--{-}--{-}--{-}--{-}--{-}--{-}----{-}----{-}----{-}-23---8 represents a remarkable example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique chemical features make it a valuable tool for researchers investigating disease mechanisms and developing new treatments.